N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C16H15FN2O2/c1-11-6-8-12(9-7-11)10-18-15(20)16(21)19-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: JDRZXIMNERDHTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide, also known as FM2-176, is a small molecule inhibitor that has shown potential as a therapeutic agent for various diseases. This compound has been extensively studied for its pharmacological properties and has been found to have a wide range of applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide involves the inhibition of the enzyme dipeptidyl peptidase IV (DPP-IV). DPP-IV is involved in the regulation of various physiological processes such as glucose metabolism, immune response, and inflammation. By inhibiting DPP-IV, N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide can modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by decreasing the production of pro-inflammatory cytokines. N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide also inhibits angiogenesis, which is the process of new blood vessel formation, and has been shown to have anti-tumor effects.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has several advantages for lab experiments. It has high potency and selectivity for DPP-IV, making it an ideal tool for studying the role of this enzyme in various physiological processes. However, one limitation of N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide is its low solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide. One area of research is the development of more potent and selective inhibitors of DPP-IV. Another direction is to investigate the potential of N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide in combination with other drugs for the treatment of various diseases. Additionally, more studies are needed to fully understand the mechanism of action of N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide involves a multi-step process that includes the reaction of 2-fluoroaniline with benzyl chloride to form N-(2-fluorophenyl)benzylamine, which is then reacted with 4-methylbenzoyl chloride to form N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-(2-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has also been found to be effective in treating various diseases such as cancer, arthritis, and psoriasis.